Cas no 88899-16-5 ((2S,4aα,8aβ)-3,4,4a,5,6,7,8,8a-Octahydro-2,7β-dihydroxy-7α-(hydroxymethyl)-4α-(3-hydroxy-1-oxopropyl)-2,4β,5α-trimethyl-3α-[(R)-1-methylpropyl]-1(2H)-naphthalenone)
88899-16-5 structure
Product Name:(2S,4aα,8aβ)-3,4,4a,5,6,7,8,8a-Octahydro-2,7β-dihydroxy-7α-(hydroxymethyl)-4α-(3-hydroxy-1-oxopropyl)-2,4β,5α-trimethyl-3α-[(R)-1-methylpropyl]-1(2H)-naphthalenone
CAS No:88899-16-5
MF:C21H36O6
MW:384.506947517395
CID:1933789
PubChem ID:102093873
Update Time:2024-03-01
(2S,4aα,8aβ)-3,4,4a,5,6,7,8,8a-Octahydro-2,7β-dihydroxy-7α-(hydroxymethyl)-4α-(3-hydroxy-1-oxopropyl)-2,4β,5α-trimethyl-3α-[(R)-1-methylpropyl]-1(2H)-naphthalenone Chemical and Physical Properties
Names and Identifiers
-
- (2S,4aα,8aβ)-3,4,4a,5,6,7,8,8a-Octahydro-2,7β-dihydroxy-7α-(hydroxymethyl)-4α-(3-hydroxy-1-oxopropyl)-2,4β,5α-trimethyl-3α-[(R)-1-methylpropyl]-1(2H)-naphthalenone
- Betaenone D
- 1(2H)-Naphthalenone, octahydro-2,7-dihydroxy-7-(hydroxymethyl)-4-(3-hydroxy-1-oxopropyl)-2,4,5-trimethyl-3-[(1R)-1-methylpropyl]-, (2S,3R,4R,4aS,5R,7R,8aS)-
- 58VL774K2X
- 1(2H)-Naphthalenone, octahydro-2,7-dihydroxy-7-(hydroxymethyl)-4-(3-hydroxy-1-oxopropyl)-2,4,5-trimethyl-3-((1R)-1-methylpropyl)-, (2S,3R,4R,4aS,5R,7R,8aS)-
- 88899-16-5
- UNII-58VL774K2X
- 1(2H)-NAPHTHALENONE, OCTAHYDRO-2,7-DIHYDROXY-7-(HYDROXYMETHYL)-4-(3-HYDROXY-1-OXOPROPYL)-2,4,5-TRIMETHYL-3-(1-METHYLPROPYL)-, (2S-(2.ALPHA.,3.BETA.(S*),4.BETA.,4A.BETA.,5.BETA.,7.ALPHA.,8A.ALPHA.))-
- 1(2H)-Naphthalenone, octahydro-2,7-dihydroxy-7-(hydroxymethyl)-4-(3-hydroxy-1-oxopropyl)-2,4,5-trimethyl-3-(1-methylpropyl)-, (2S-(2alpha,3beta(S*),4beta,4abeta,5beta,7alpha,8aalpha))-
-
- Inchi: 1S/C21H36O6/c1-6-12(2)17-19(4,15(24)7-8-22)16-13(3)9-21(27,11-23)10-14(16)18(25)20(17,5)26/h12-14,16-17,22-23,26-27H,6-11H2,1-5H3/t12-,13-,14+,16+,17-,19-,20+,21-/m1/s1
- InChI Key: GZZDPJWUAOGKFV-CIFXNPCASA-N
- SMILES: C1(=O)[C@]2([H])[C@]([H])([C@H](C)C[C@](O)(CO)C2)[C@](C(=O)CCO)(C)[C@@H]([C@H](C)CC)[C@@]1(O)C
Computed Properties
- Exact Mass: 384.25118886g/mol
- Monoisotopic Mass: 384.25118886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 115Ų
(2S,4aα,8aβ)-3,4,4a,5,6,7,8,8a-Octahydro-2,7β-dihydroxy-7α-(hydroxymethyl)-4α-(3-hydroxy-1-oxopropyl)-2,4β,5α-trimethyl-3α-[(R)-1-methylpropyl]-1(2H)-naphthalenone Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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